3-methoxyphenyl 6,8-dibromo-2-oxo-2H-chromene-3-carboxylate

• IUPAC Name: (3-methoxyphenyl) 6,8-dibromo-2-oxochromene-3-carboxylate
• InChI: InChI=1S/C17H10Br2O5/c1-22-11-3-2-4-12(8-11)23-16(20)13-6-9-5-10(18)7-14(19)15(9)24-17(13)21/h2-8H,1H3
• InChI Key: ZUWNMSWNXKBRIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OC(=O)C2=CC3=CC(=CC(=C3OC2=O)Br)Br
• Molecular Formula: C17H10Br2O5
• Molecular Weight: 454.1 g/mol

Description

3-methoxyphenyl 6,8-dibromo-2-oxo-2H-chromene-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential biological and pharmacological properties. This compound is a member of the chromene family, which is known to exhibit diverse biological activities.

Scientific Research Applications

Fluorescence Properties in Solid State

Research on related benzo[c]coumarin carboxylic acids demonstrated their excellent fluorescence in ethanol solution and the solid state due to a larger conjugated system and various hydrogen bonds in the chromene skeleton. This property makes them potential candidates for applications in materials science, specifically in the development of fluorescent materials (Shi, Liang, & Zhang, 2017).

Antibacterial Activity

A study reported the synthesis of new derivatives of 4-hydroxy-chromen-2-one and their antibacterial activity against bacterial strains such as Staphylococcus aureus, E. coli, and Bacillus cereus. This research suggests that chromene derivatives can be promising agents in the development of new antibacterial drugs (Behrami & Dobroshi, 2019).

Synthesis and Chemical Reactions

Studies on the synthesis and reactions of chromene derivatives provide insights into chemical properties and reactions that are valuable in organic chemistry and drug development. For example, the synthesis of 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester and its reactions highlight the versatility of chromene derivatives in chemical synthesis (Pimenova et al., 2003).

Antitumor Activity

The preparation of novel compounds and the investigation of their antitumor activities in vitro, such as the study on 6-bromo-8-ethoxy-3-nitro-2H-chromene, underline the potential of chromene derivatives in cancer treatment and the development of new anticancer agents (Yin et al., 2013).

G Protein-Coupled Receptor (GPR35) Studies

The development of a potent and selective GPR35 agonist, 6-bromo-8-(4-methoxybenzamido)-4-oxo-4H-chromene-2-carboxylic acid, and its use in studying orphan G protein-coupled receptor GPR35 highlights the application of chromene derivatives in pharmacology and receptor studies (Thimm et al., 2013).